Cas no 219539-12-5 ([(thiophen-2-yl)methyl]urea)

• Product Name: [(thiophen-2-yl)methyl]urea
• CAS No: 219539-12-5
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD00052059
• CID: 3108632
• PubChem ID: 2799110
• Update Time: 2025-10-30

[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-ylmethyl)urea
• [(thiophen-2-yl)methyl]urea
• CCG-45563
• 7M-753
• EN300-14898
• SMR000375901
• 100-410-0
• thiophen-2-ylmethylurea
• MFCD00052059
• UIA53912
• Z108576590
• SCHEMBL1259782
• CHEMBL1499795
• ((Thiophen-2-yl)methyl)urea
• HMS2652M20
• STL367620
• F1967-1596
• 219539-12-5
• MLS000770922
• HMS545I13
• SR-01000635318-1
• Maybridge1_001421
• N-(2-thienylmethyl)urea
• G29060
• AKOS000118293

• MDL： MFCD00052059
• Inchi： 1S/C6H8N2OS/c7-6(9)8-4-5-2-1-3-10-5/h1-3H,4H2,(H3,7,8,9)
• InChI Key： DBPGMIBBYIGDII-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(N)=O

Computed Properties

• Exact Mass: 156.03573406Da
• Monoisotopic Mass: 156.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Melting Point: 149-150°

[(thiophen-2-yl)methyl]urea Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on [(thiophen-2-yl)methyl]urea

Introduction to [(thiophen-2-yl)methyl]urea (CAS No. 219539-12-5)

[(thiophen-2-yl)methyl]urea, with the chemical formula C₇H₈N₂S, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of urea derivatives featuring a thiophenyl moiety, which has garnered considerable attention due to its diverse biological activities and potential applications. The structural uniqueness of [(thiophen-2-yl)methyl]urea lies in the integration of a thiophene ring with a methylurea group, providing a versatile scaffold for further chemical modifications and functionalization.

TheCAS registry number 219539-12-5 uniquely identifies this compound, facilitating its recognition and study in scientific literature and databases. Over the past decade, researchers have been exploring the pharmacological properties of thiophene-based urea derivatives, recognizing their potential in drug discovery. The presence of the thiophene ring introduces a sulfur atom into the molecular structure, which can participate in various hydrogen bonding interactions and metal coordination events, enhancing the compound's binding affinity to biological targets.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of derivatives similar to [(thiophen-2-yl)methyl]urea. For instance, modifications of the thiophene ring or the urea moiety have led to compounds with enhanced efficacy against Gram-positive bacteria and fungi. These findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The structural flexibility of [(thiophen-2-yl)methyl]urea allows for the synthesis of analogs with tailored properties, making it a valuable starting point for medicinal chemistry campaigns.

In addition to its antimicrobial applications, [(thiophen-2-yl)methyl]urea has shown promise in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, thiophene-based ureas can modulate cellular processes and potentially treat these conditions. Preliminary computational studies suggest that the thiophene ring in [(thiophen-2-yl)methyl]urea can interact with metal ions present in kinase active sites, thereby inhibiting their activity. Further experimental validation is required to confirm these interactions and assess their therapeutic potential.

The synthesis of [(thiophen-2-yl)methyl]urea involves multi-step organic reactions, typically starting from commercially available thiophene derivatives and methyl isocyanate or its equivalents. The reaction pathway requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce functional groups onto the thiophene ring efficiently. These methods enhance the compound's versatility for further derivatization and application in drug development.

Analytical techniques play a crucial role in characterizing [(thiophen-2-yl)methyl]urea and its derivatives. Nuclear magnetic resonance (NMR) spectroscopy, particularly proton (1H) and carbon (13C) NMR, provides detailed information about the molecular structure. Mass spectrometry (MS) is used for confirming molecular weight and detecting impurities. High-performance liquid chromatography (HPLC) offers a robust method for purifying the compound and assessing its chemical stability under various conditions. These analytical tools are essential for ensuring the quality and consistency of [(thiophen-2-yl)methyl]urea throughout its synthesis and application.

The pharmaceutical industry has shown interest in thiophene-based ureas due to their broad spectrum of activities and structural diversity. Companies are investing in research programs aimed at identifying novel lead compounds for drug development. [(thiophen-2-yl)methyl]urea serves as a valuable building block in these efforts, offering a balance between potency and selectivity. Collaborative research initiatives between academia and industry are accelerating the discovery process by combining expertise in organic synthesis, computational modeling, and biological testing.

Future directions in the study of [(thiophen-2-yl)methyl]urea include exploring its role in neurodegenerative diseases. Preliminary data suggest that thiophene derivatives can modulate neurotransmitter release and receptor activity, making them potential candidates for treating conditions like Alzheimer's disease or Parkinson's disease. Investigating these mechanisms will require interdisciplinary approaches involving neurobiology, pharmacology, and chemistry. The ability to modify both the thiophene ring and the urea moiety provides ample opportunities for designing compounds with optimized pharmacokinetic properties.

In conclusion, [(thiophen-2-yl)methyl]urea (CAS No. 219539-12-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure combines a thiophene ring with a methylurea group, offering diverse biological activities ranging from antimicrobial to kinase inhibition. Advances in synthetic chemistry and analytical techniques continue to enhance our understanding of this compound's properties and applications. As research progresses, [(thiophen-2-yl)methyl]urea is likely to play an increasingly important role in developing new therapeutic agents for various diseases.